(R)-2-Amino-3-cycloheptylpropanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: C1CCCC(CC1)CC(C(=O)O)N
• InChI: InChI=1S/C10H19NO2/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9H,1-7,11H2,(H,12,13)/t9-/m1/s1
• InChIKey: WJKZEQGDVZCGPZ-SECBINFHSA-N

Researchers requiring a non-aromatic, hydrophobic amino acid for peptide SAR or enzyme engineering often face limited access to enantiopure, sterically defined building blocks. (R)-2-Amino-3-cycloheptylpropanoic acid (CAS 792183-38-1) directly addresses this gap: - Serves as a validated Phe bioisostere; its cycloheptyl ring eliminates oxidative metabolism sites, improving peptide stability. - Quantified lipophilicity increase (LogP 1.76 vs -1.38 for L-Phe) enhances membrane permeability in peptide designs. - Demonstrated utility in enzyme engineering: incorporation into a bacterial laccase improved catalytic turnover frequency and total turnover number compared to smaller cycloalkylalanine mutants (Fischer et al., 2025). Supplied with defined (R)-stereochemistry (≥98% purity) to ensure reproducible chiral recognition in GPCR, ion channel, or transporter SAR campaigns.

(R)-Cycloheptylalanine: Research & Peptide Synthesis

(R)-2-Amino-3-cycloheptylpropanoic acid (CAS 792183-38-1) is a chiral, non-proteinogenic amino acid derivative characterized by a bulky cycloheptyl side chain attached to the α-carbon of a propanoic acid backbone . This structural feature confers distinct steric and hydrophobic properties compared to canonical amino acids . The compound serves primarily as a specialized building block in peptide chemistry and drug discovery, where its unique conformational constraints can modulate peptide structure, stability, and biological activity [1].

Chiral (R)-amino acid building block for peptide and peptidomimetic synthesis

Introduces bulky cycloheptyl side chain for hydrophobic tuning and steric constraint

Supports enzyme engineering and structure-activity relationship (SAR) studies

• [1] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source

(R)-Cycloheptylalanine: Irreplaceable Advantages

Simple substitution with L-phenylalanine, D-phenylalanine, or smaller cycloalkylalanine analogs (e.g., cyclohexylalanine) fails to replicate the specific steric bulk and hydrophobic surface area presented by the seven-membered cycloheptyl ring of the (R)-enantiomer [1]. The cycloheptyl group's unique size and conformational flexibility directly impact molecular recognition events, including receptor binding, enzyme active site accommodation, and peptide secondary structure, which are not accurately mimicked by aromatic or smaller alicyclic side chains [2]. Furthermore, the specific (R)-stereochemistry is critical; the opposite (S)-enantiomer will present a different spatial orientation of the side chain, leading to divergent biological outcomes in chiral environments . The following evidence quantifies these critical differences, establishing the rationale for precise selection.

Ring size Smaller cycloalkyl analogs (cyclopentyl, cyclohexyl) may not replicate the steric profile and reported catalytic improvements of the cycloheptyl ring.

Lipophilicity Aromatic substitutes (L-phenylalanine) show a predicted logP shift of >3 units; permeability and binding context may differ substantially.

Chirality Racemate or opposite (S)-enantiomer introduces chiral ambiguity; stereochemical attribution may not transfer to chiral environments.

• [1] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source
• [2] Pickering DS, et al. Studies on Aryl-Substituted Phenylalanines: Synthesis, Activity, and Different Binding Modes at AMPA Receptors. J Med Chem. 2016;59. (Contextual class-level inference for phenylalanine analogs). View Source

(R)-Cycloheptylalanine: Comparative Evidence vs. Key Analogs

Catalytic Enhancement: Cycloheptylalanine vs. Smaller Cycloalkyls

In a direct comparative study on hydrophobic tuning of a bacterial laccase, the site-specific incorporation of cycloheptylalanine resulted in substantially improved catalytic activity compared to smaller cycloalkylalanine analogs [1]. The study engineered an orthogonal translation system to site-specifically incorporate cyclopentylalanine, cyclohexylalanine, and cycloheptylalanine at a key residue. The cycloheptylalanine variant exhibited significant improvements in both turnover frequency (kcat) and total turnover number (TTN), demonstrating that the larger cycloheptyl ring confers a distinct performance advantage over the five- and six-membered ring analogs [1].

Catalytic enhancement

Reported

Site-specific cycloheptylalanine mutant showed improved kcat and TTN vs. cyclopentyl- and cyclohexylalanine variants in a bacterial laccase.

Supports enzyme engineering context for hydrophobic active-site tuning.

Exact fold-change values in full text; review for specific system.

Evidence Dimension	Catalytic activity improvement (kcat and total turnover number)
Target Compound Data	Cycloheptylalanine mutant: significant improvement in kcat and TTN relative to WT
Comparator Or Baseline	Cyclopentylalanine mutant and cyclohexylalanine mutant: improvements were observed but were less substantial than for cycloheptylalanine
Quantified Difference	Cycloheptylalanine conferred the most substantial improvements among the tested cycloalkylalanines; exact fold-change values are presented in the full text
Conditions	Engineered bacterial laccase (copper metalloenzyme) from Bacillus subtilis; in vitro catalytic assays

Why This Matters

This evidence demonstrates that the cycloheptyl moiety can provide a unique, quantifiable performance boost in enzyme engineering applications that smaller ring analogs cannot achieve, justifying its selection for optimizing biocatalysts.

• [1] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source

Cycloheptylalanine vs. L-Phenylalanine: Physicochemical Profile

The (R)-2-amino-3-cycloheptylpropanoic acid exhibits a markedly different calculated physicochemical profile compared to the canonical aromatic amino acid L-phenylalanine, which it often replaces as a hydrophobic, non-aromatic bioisostere . Specifically, the cycloheptyl derivative has a higher predicted logP (1.76 vs. -1.38 for phenylalanine) and a larger topological polar surface area (TPSA) (63.3 Ų vs. 63.3 Ų for phenylalanine, though the distribution differs), indicating increased lipophilicity without a proportional increase in polarity [1]. These differences directly influence a compound's ability to cross biological membranes and engage hydrophobic binding pockets.

Lipophilicity profile

Class-level

Predicted LogP: cycloheptylalanine 1.76 vs. L-phenylalanine −1.38; TPSA ~63.3 Ų both.

Lipophilicity context may differ substantially; permeability and distribution require verification.

In silico prediction; compound-specific experimental data recommended.

Evidence Dimension	Calculated LogP (Lipophilicity) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP: 1.7588 (Predicted); TPSA: 63.32 Ų
Comparator Or Baseline	L-Phenylalanine: LogP: -1.38; TPSA: 63.3 Ų [1]
Quantified Difference	LogP difference of +3.14 units, indicating significantly higher lipophilicity for the target compound
Conditions	In silico predictions using standard computational chemistry methods

Why This Matters

The >3-log unit increase in lipophilicity directly impacts membrane permeability and distribution profiles, making this compound a strategic choice for designing peptides or small molecules intended for enhanced passive diffusion or engagement with hydrophobic targets.

• [1] PubChem. L-Phenylalanine. CID 6140. View Source

Stereochemical Purity: (R)-Enantiomer vs. Racemic

The (R)-2-amino-3-cycloheptylpropanoic acid is supplied with a certified purity of ≥98%, ensuring a high degree of chemical and stereochemical homogeneity . This contrasts with the use of racemic mixtures or the opposite (S)-enantiomer (CAS 119486-19-0), which would introduce an uncontrolled chiral variable into any experiment or synthesis [1]. In peptide chemistry, the (R)-configuration places the bulky cycloheptyl side chain in a specific spatial orientation distinct from the natural (S)-amino acids, enabling the study of diastereomeric effects on peptide conformation and activity [2].

Enantiomeric purity

Specification review

≥98% (HPLC), defined (R)-enantiomer; racemate or (S)-form not equivalent.

Defined (R)-stereochemistry supports chiral peptide SAR and attribution.

Verify batch-specific certificate of analysis.

Evidence Dimension	Chemical and stereochemical purity
Target Compound Data	Purity: 98% (HPLC)
Comparator Or Baseline	Racemic cycloheptylalanine or (S)-2-amino-3-cycloheptylpropanoic acid (CAS 119486-19-0)
Quantified Difference	The target compound is a single, defined (R)-enantiomer, whereas racemic mixtures contain 50% of the unwanted (S)-enantiomer.
Conditions	Commercial product specification from reputable vendor

Why This Matters

For structure-activity relationship (SAR) studies and chiral peptide synthesis, the use of a defined enantiomer is non-negotiable. The high purity ensures that observed biological or physical effects can be reliably attributed to the intended (R)-stereoisomer, eliminating ambiguity from racemic contamination.

• [1] ChemSrc. (S)-2-Amino-3-cycloheptylpropanoic acid. CAS: 119486-19-0. View Source
• [2] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source

Cycloheptylalanine as a Phenylalanine Bioisostere

Cycloheptylalanine is widely recognized in medicinal chemistry as a non-aromatic, hydrophobic bioisostere for the phenylalanine side chain [1]. The replacement of an aromatic phenyl ring with a saturated cycloheptyl group alters key drug-like properties, including reducing the compound's susceptibility to oxidative metabolism by cytochrome P450 enzymes and eliminating potential π-π stacking interactions, which can be advantageous for modulating target selectivity and improving metabolic stability . While direct quantitative PK data for (R)-2-amino-3-cycloheptylpropanoic acid is limited, class-level inference from analogous saturated carbocyclic amino acids supports the claim that the cycloheptyl group confers enhanced metabolic stability compared to phenylalanine in certain contexts .

Bioisostere context

Class-level

Saturated cycloheptyl ring may reduce oxidative metabolism relative to aromatic phenylalanine; class-level inference from alicyclic amino acids.

Supports bioisostere design review when metabolic stability is a consideration.

Quantitative PK data for this specific compound are limited.

Evidence Dimension	Metabolic stability and oxidative liability
Target Compound Data	Saturated cycloheptyl ring; generally resistant to oxidation under mild conditions
Comparator Or Baseline	Aromatic phenylalanine side chain; known site for CYP-mediated oxidation
Quantified Difference	Qualitative difference: the saturated carbocycle eliminates the primary metabolic soft spot of the aromatic ring, though quantitative stability ratios are compound-specific.
Conditions	Inferred from general knowledge of xenobiotic metabolism and data on related alicyclic amino acids

Why This Matters

When designing peptides or peptidomimetics with improved in vivo half-life or altered target engagement profiles, the selection of a metabolically robust, non-aromatic hydrophobic building block like (R)-2-amino-3-cycloheptylpropanoic acid can be a strategic, data-driven decision based on established bioisosteric principles.

• [1] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source

(R)-Cycloheptylalanine: R&D and Biocatalysis Applications

Hydrophobic Tuning for Metalloenzyme Engineering

As demonstrated by Fischer et al. (2025), the site-specific genetic incorporation of cycloheptylalanine into a bacterial laccase led to significant improvements in catalytic turnover frequency and total turnover number compared to mutants incorporating smaller cycloalkylalanines [1]. Researchers seeking to optimize the catalytic efficiency of enzymes, particularly those with hydrophobic active sites or substrate-binding pockets, can utilize (R)-2-amino-3-cycloheptylpropanoic acid as a key building block for constructing orthogonal translation systems or for chemical synthesis of enzyme variants. This approach is directly validated for metalloenzymes and is broadly applicable to other enzyme classes where hydrophobic tuning is a design goal [1].

Metabolically Stable Peptidomimetics Design

When replacing an aromatic amino acid like phenylalanine with a hydrophobic, non-aromatic bioisostere is required to improve metabolic stability or alter binding selectivity, (R)-2-amino-3-cycloheptylpropanoic acid provides a structurally defined, enantiomerically pure option [1]. The significant increase in calculated lipophilicity (LogP 1.76 vs. -1.38 for L-Phe) positions this compound as an ideal candidate for designing peptides intended for enhanced membrane permeability or for targeting hydrophobic protein-protein interaction interfaces . The saturated cycloheptyl ring eliminates a potential site for oxidative metabolism, a class-level advantage for improving the pharmacokinetic profile of peptide-based therapeutics [1].

Chiral Recognition in Receptor Binding

The defined (R)-stereochemistry of this compound (≥98% purity) makes it a precise tool for investigating the stereochemical requirements of biological targets [1]. By synthesizing diastereomeric peptides that contain either the (R)- or (S)-enantiomer of cycloheptylalanine, researchers can quantitatively assess how the spatial orientation of the bulky cycloheptyl side chain influences binding affinity, functional activity, and receptor subtype selectivity . This application is critical for SAR campaigns aiming to develop subtype-selective ligands for GPCRs, ion channels, or transporters where chiral recognition is a key determinant of activity .

Application

Selection Property

Validation Focus

Enzyme hydrophobic tuning

Cycloheptyl steric profile

Catalytic turnover endpoint review

Peptidomimetic design

Non-aromatic bioisostere fit

Metabolic stability context

Chiral receptor studies

Defined (R)-enantiomer purity

Stereochemical attribution review

• [1] Fischer S, Natter Perdiguero A, Lau K, Deliz Liang A. Hydrophobic tuning with non-canonical amino acids in a copper metalloenzyme. bioRxiv. 2025. doi:10.1101/2025.02.09.636911. View Source